Cas no 2227812-40-8 ((2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine
• CAS No: 2227812-40-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5831849
• PubChem ID: 165966921
• Update Time: 2025-06-09

(2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine
• 2227812-40-8
• EN300-1797074

• Inchi： 1S/C10H14N2O2/c1-7-4-3-5-10(12(13)14)9(7)6-8(2)11/h3-5,8H,6,11H2,1-2H3/t8-/m1/s1
• InChI Key： SSMDIGHTYVBFRQ-MRVPVSSYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C[C@@H](C)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine

Compound Introduction: (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine (CAS No. 2227812-40-8)

(2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine is a specialized organic compound with a molecular formula that reflects its complex structural characteristics. This compound, identified by the CAS number 2227812-40-8, has garnered attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. The presence of a chiral center at the propan-2-amine moiety and the substitution pattern on the aromatic ring contribute to its distinct reactivity and biological profile.

The compound's structure consists of a propylamine chain linked to a phenyl ring that is substituted with a methyl group at the 2-position and a nitro group at the 6-position. This specific arrangement imparts both steric and electronic effects that are critical for its interaction with biological targets. The nitro group, in particular, is known for its ability to influence electron density and reactivity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been significant interest in developing novel compounds that can modulate neurological pathways. The (2R)-configuration of the propan-2-amine side chain is particularly noteworthy, as enantiomeric purity is often crucial for pharmacological activity. Studies have shown that the (R)-enantiomer can exhibit different pharmacokinetic and pharmacodynamic properties compared to its (S)-counterpart, highlighting the importance of stereochemical control in drug design.

Current research in the field of central nervous system (CNS) therapeutics has identified several targets where modulators like (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine could have therapeutic potential. For instance, its structural features suggest that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary in vitro studies have indicated that this compound exhibits moderate affinity for certain serotonin receptors, which are implicated in mood regulation and cognitive function.

The synthesis of such complex molecules requires sophisticated organic chemistry techniques. The preparation of (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine involves multiple steps, including chiral resolution or synthesis, aromatic nitration, and functional group transformations. Advanced methodologies such as asymmetric hydrogenation or enzymatic resolution are often employed to achieve high enantiomeric purity, which is essential for evaluating its biological activity.

The< strong>nitrophenyl moiety is particularly interesting from a chemical biology perspective. Nitroaromatic compounds have been extensively studied for their potential as intermediates in drug synthesis and as bioactive molecules themselves. The electron-withdrawing nature of the nitro group can enhance binding interactions with biological targets, while also providing opportunities for further chemical modification through reduction or other transformations.

In terms of pharmacological evaluation, (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine has been tested in various preclinical models to assess its efficacy and safety profile. While these studies are still ongoing, preliminary results suggest that it may possess properties suitable for further development into a therapeutic agent. However, like many novel compounds, it will require extensive characterization to fully understand its mechanisms of action and potential side effects.

The role of computational chemistry and molecular modeling has become increasingly important in the optimization of such compounds. By using computational tools, researchers can predict how (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine will interact with biological targets at the molecular level. This approach can accelerate the drug discovery process by identifying promising candidates early in the development pipeline and guiding synthetic strategies to improve potency and selectivity.

Future directions for research on this compound may include exploring its interactions with other biological pathways or developing derivatives with enhanced properties. For example, modifications to the aromatic ring or the amine side chain could lead to increased binding affinity or reduced toxicity. Additionally, investigating the compound's pharmacokinetic behavior will be crucial for determining whether it has the potential to translate into clinical efficacy.

The broader context of this research is part of a larger effort to develop treatments for complex diseases where existing options are limited. By leveraging advances in synthetic chemistry, medicinal chemistry, and computational biology, scientists are paving the way for new therapeutic strategies that target previously unexplored mechanisms. Compounds like (2R)-1-(2-methyl-6-nitrophenyl)propan-2-amine represent promising examples of how interdisciplinary approaches can lead to innovative solutions in healthcare.